Cas no 33098-80-5 (acetanilide, 2',6'-dibromo-)

• Product Name: acetanilide, 2',6'-dibromo-
• CAS No: 33098-80-5
• MF: C₈H₇Br₂NO
• MW: 292.955280542374
• CID: 917599
• PubChem ID: 36335
• Update Time: 2025-04-19

acetanilide, 2',6'-dibromo- Chemical and Physical Properties

Names and Identifiers

• acetanilide, 2',6'-dibromo-
• N-(2,6-dibromophenyl)acetamide
• acetamide, N-(2,6-dibromophenyl)-
• SCHEMBL21807836
• BRN 1818691
• 0-12-00-00659 (Beilstein Handbook Reference)
• 33098-80-5
• 2,6-Dibromoacetanilide
• DTXSID90186761
• DB-172571

• Inchi： 1S/C8H7Br2NO/c1-5(12)11-8-6(9)3-2-4-7(8)10/h2-4H,1H3,(H,11,12)
• InChI Key： PNLHXEUNINMJFM-UHFFFAOYSA-N
• SMILES： BrC1C=CC=C(C=1NC(C)=O)Br

Computed Properties

• Exact Mass: 290.88941
• Monoisotopic Mass: 290.88944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1